Cas no 1373865-26-9 (1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanamine hydrochloride)

• Product Name: 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanamine hydrochloride
• CAS No: 1373865-26-9
• MF: C₉H₁₀ClF₄N
• MW: 243.629015445709
• CID: 5141168
• PubChem ID: 67509017
• Update Time: 2026-03-03

1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-FLUORO-5-(TRIFLUOROMETHYL)PHENYL)ETHANAMINE HYDROCHLORIDE
• 1-(2-Fluoro-5-trifluoromethyl-phenyl)-ethylamine hydrochloride
• 1373865-26-9
• A1-07368
• HSTOKHKWLGTPIF-UHFFFAOYSA-N
• 1-[2-fluoro-5-(trifluoromethyl)phenyl]ethanamine;hydrochloride
• 1-(2-Fluoro-5-trifluoromethylphenyl)-ethylamine hydrochloride
• SCHEMBL2714210
• 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanamine HCl
• F76421
• 1-[2-fluoro-5-(trifluoromethyl)phenyl]ethanamine hydrochloride
• 1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanamine hydrochloride

• Inchi： 1S/C9H9F4N.ClH/c1-5(14)7-4-6(9(11,12)13)2-3-8(7)10;/h2-5H,14H2,1H3;1H
• InChI Key： HSTOKHKWLGTPIF-UHFFFAOYSA-N
• SMILES： C(C1C(=CC=C(C(F)(F)F)C=1)F)(N)C.Cl

Computed Properties

• Exact Mass: 243.0437897g/mol
• Monoisotopic Mass: 243.0437897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Color/Form: NA

1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃